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Compound of Interest

Compound Name: PD180970

Cat. No.: B1684433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of

PD180970, a potent inhibitor of the Bcr-Abl tyrosine kinase. Adherence to these guidelines is

crucial for ensuring the compound's stability and activity in experimental settings.

Chemical Properties
A summary of the key chemical properties of PD180970 is presented in Table 1. This

information is essential for accurate preparation of stock solutions and subsequent dilutions.

Property Value Reference

Molecular Formula C₂₁H₁₅Cl₂FN₄O [1][2]

Molecular Weight 429.3 g/mol [1][3]

CAS Number 287204-45-9 [1][2]

Purity ≥98% [1][2]

Solubility
PD180970 is sparingly soluble in aqueous solutions but exhibits good solubility in dimethyl

sulfoxide (DMSO). Table 2 summarizes the reported solubility data. For optimal results, it is

recommended to use anhydrous, research-grade DMSO.
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Solvent Solubility Reference

DMSO 20 mg/mL [1]

DMSO Soluble to 50 mM [2]

DMSO
90.0 mg/mL (Sonication

recommended)
[4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
This protocol describes the preparation of a high-concentration stock solution of PD180970 in

DMSO.

Materials:

PD180970 powder

Anhydrous, research-grade dimethyl sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Aseptic Handling: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Carefully weigh the desired amount of PD180970 powder.
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Dissolution: Add the appropriate volume of DMSO to the vial containing the PD180970
powder to achieve the desired concentration. For example, to prepare a 10 mM stock

solution, add 233 µL of DMSO to 1 mg of PD180970.

Mixing: Vortex the solution thoroughly for several minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, sonicate the solution for short

intervals in a water bath sonicator.[4] Avoid excessive heating.

Visual Inspection: Ensure the solution is clear and free of any visible particulates before use.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.

Storage: Store the aliquots at -20°C or -80°C.

Protocol 2: Storage and Handling of PD180970
Proper storage and handling are critical to maintain the stability and activity of PD180970.

Storage of Solid Compound:

Store the solid powder at -20°C in a tightly sealed container.[1]

The solid form is stable for at least four years under these conditions.[1]

Storage of Stock Solutions:

Store DMSO stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[5][6]

Protect solutions from light.

Minimize freeze-thaw cycles by preparing single-use aliquots.

Working Solutions:

Prepare fresh working solutions from the stock solution for each experiment.
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Dilute the stock solution in the appropriate cell culture medium or experimental buffer

immediately before use.

Signaling Pathways and Experimental Workflows
PD180970 is a potent, ATP-competitive inhibitor of the p210 Bcr-Abl tyrosine kinase, a key

driver in chronic myeloid leukemia (CML).[2][7] It also demonstrates inhibitory activity against

other kinases, including Src and KIT.[5][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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